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Compound of Interest

Compound Name: Antifungal agent 85

Cat. No.: B12386927

Initial investigations into the purported "Antifungal Agent 85" reveal that this compound, also
identified as compound 24f, is a synthetic molecule rather than a natural product. As such, it
does not possess a biosynthetic pathway. This technical guide will clarify the nature of this
compound based on available scientific literature and address the original query's core
requirements in the context of its synthetic origin.

A search for "Antifungal Agent 85" leads to its identification as compound 24f, a novel
synthetic antibacterial agent.[1] The compound is described in the context of the design and
synthesis of etrasimod derivatives targeting Gram-positive bacteria. This fundamentally alters
the scope of the original request, as a synthetic compound does not have a biological pathway
for its creation that can be detailed in the manner of a natural product.

While the request for a detailed guide on the biosynthetic pathway, including related data and
experimental protocols, cannot be fulfilled due to the compound's synthetic nature, this report
will provide the available information on its chemical identity and origin.

Chemical Identity and Synthesis

"Antifungal Agent 85" or "compound 24f" is a potent antibacterial compound with minimum
inhibitory concentration (MIC) values between 2.5 and 10 yM against various Gram-positive
bacteria.[1] Its chemical formula is C23H22F3NO3 and it has a molecular weight of 417.42.[1]

The synthesis of this and related compounds is detailed in research focused on the
development of new antibacterial agents. For researchers and drug development
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professionals, the relevant experimental protocols would pertain to its chemical synthesis, not
enzymatic reactions within a living organism.

Below is a logical representation of the information flow leading to the understanding of
"Antifungal Agent 85."

Caption: Information flow from initial query to the conclusion about Antifungal Agent 85.

Reframing the Core Requirements

Given that a biosynthetic pathway does not apply, the core requirements of the original request
can be addressed as follows:

o Data Presentation: Quantitative data for "Antifungal Agent 85" would include metrics such
as MIC values against different bacterial strains, cytotoxicity data (e.g., CC50 values), and
pharmacokinetic parameters if available from the referenced studies. A comprehensive table
would summarize this synthetic compound's activity profile.

o Experimental Protocols: The relevant experimental protocols are those of synthetic organic
chemistry. These would detail the reaction steps, reagents, catalysts, purification methods
(such as chromatography), and analytical techniques (like NMR and mass spectrometry)
used to synthesize and characterize compound 24f.

» Visualization: Diagrams relevant to this compound would illustrate its chemical synthesis
pathway, structure-activity relationships (SAR) among its analogs, or its proposed
mechanism of antibacterial action, rather than a biological signaling or biosynthetic pathway.

For researchers interested in this compound, the focus should be on its chemical synthesis,
antibacterial properties, and potential as a lead compound for new drug development against
Gram-positive bacteria. Future investigations would likely involve optimizing its structure to
enhance efficacy and reduce potential toxicity, rather than elucidating a non-existent
biosynthetic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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